Cas no 1306728-60-8 ((2S)-2-amino-3-(quinazolin-4-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(quinazolin-4-yl)propanoic acid
• CAS No: 1306728-60-8
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5217168
• Update Time: 2025-10-24

(2S)-2-amino-3-(quinazolin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(quinazolin-4-yl)propanoic acid
• (2S)-2-amino-3-(quinazolin-4-yl)propanoicacid
• 4-Quinazolinepropanoic acid, α-amino-, (αS)-

• Inchi： 1S/C11H11N3O2/c12-8(11(15)16)5-10-7-3-1-2-4-9(7)13-6-14-10/h1-4,6,8H,5,12H2,(H,15,16)/t8-/m0/s1
• InChI Key： BMPJQRDVKYHXNB-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1C2C=CC=CC=2N=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: -1.8
• Topological Polar Surface Area: 89.1

Additional information on (2S)-2-amino-3-(quinazolin-4-yl)propanoic acid

Introduction to (2S)-2-amino-3-(quinazolin-4-yl)propanoic acid (CAS No. 1306728-60-8)

The compound (2S)-2-amino-3-(quinazolin-4-yl)propanoic acid (CAS No. 1306728-60-8) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amino acids, with a quinazoline moiety attached to its structure, making it a promising candidate for various therapeutic applications. The quinazolin ring system is known for its versatile biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties, which further enhances the potential of this compound in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-2-amino-3-(quinazolin-4-yl)propanoic acid, allowing researchers to explore its properties in greater depth. The stereochemistry at the second carbon atom (denoted by the S configuration) plays a critical role in determining the compound's biological activity and pharmacokinetic profile. This stereochemical specificity is crucial for its potential use as a chiral building block in drug design.

One of the most exciting developments involving this compound is its application in the design of targeted therapies for cancer. Studies have shown that (2S)-2-amino-3-(quinazolin-4-yl)propanoic acid can modulate key signaling pathways involved in tumor growth and metastasis. For instance, research published in *Nature Communications* highlights its ability to inhibit the PI3K/AKT/mTOR pathway, a critical regulator of cell survival and proliferation in various cancers. This finding underscores its potential as a novel anti-cancer agent.

Beyond oncology, this compound has also shown promise in neurodegenerative diseases such as Alzheimer's disease. Preclinical studies suggest that (2S)-2-amino-3-(quinazolin-4-yil)propanoic acid can enhance cognitive function by modulating neurotransmitter systems and reducing neuroinflammation. Its ability to cross the blood-brain barrier makes it an attractive candidate for developing drugs targeting central nervous system disorders.

The synthesis of (2S)-2-amino-3-(quinazolin-4-yil)propanoic acid involves a multi-step process that combines principles from organic chemistry and asymmetric synthesis. Researchers have optimized reaction conditions to achieve high yields and enantioselectivity, ensuring that the compound can be produced on a larger scale for preclinical and clinical studies. The use of environmentally friendly reagents and catalytic systems has also made this synthesis more sustainable, aligning with current trends in green chemistry.

Another area of active research is the exploration of (2S)-2-amino-3-(quinazolin-yil)propanoic acid as a building block for peptide synthesis. Its unique structure allows for the creation of bioactive peptides with enhanced stability and bioavailability. Recent studies have demonstrated its utility in designing peptide-based vaccines against infectious diseases, showcasing its versatility in different therapeutic areas.

In terms of pharmacokinetics, (2S)-amino-propanoic acid derivatives like this compound exhibit favorable absorption profiles, making them suitable for oral administration. Preclinical data indicate that it has a moderate half-life, which could be advantageous for once-daily dosing regimens. However, further studies are required to fully characterize its pharmacokinetic properties in humans.

The safety profile of (CAS No. 1306728-yil) has also been evaluated in preclinical models, with results indicating low toxicity at therapeutic doses. This is a critical factor for its potential translation into clinical practice. Ongoing toxicological studies are focusing on long-term effects and potential off-target activities to ensure patient safety.

Looking ahead, the development of (2S)-amino-propanoic acid derivatives like this compound represents a promising avenue for drug discovery. Its modular structure allows for extensive chemical modifications, enabling researchers to tailor its properties for specific therapeutic applications. The integration of artificial intelligence and machine learning tools into drug design could further accelerate the optimization process, leading to more effective treatments.

In conclusion, (CAS No. 13067yil) stands out as a versatile and biologically active molecule with significant potential in multiple therapeutic areas. Its unique combination of amino acid functionality and quinazoline moieties positions it as a valuable asset in modern drug discovery pipelines. As research continues to uncover its full potential, this compound may play a pivotal role in addressing unmet medical needs across various disease states.